Cas no 103068-20-8 (5'-Bromo-1,1':3',1''-terphenyl)

• Product Name: 5'-Bromo-1,1':3',1''-terphenyl
• CAS No: 103068-20-8
• MF: C₁₈H₁₃Br
• MW: 309.199824094772
• MDL: MFCD00196170
• CID: 823714
• PubChem ID: 253661513
• Update Time: 2025-06-07

5'-Bromo-1,1':3',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-1,1':3',1''-terphenyl
• (3,5-Diphenylphenyl) broMo benzene
• 1,1':3',1''-Terphenyl, 5'-broMo-
• 1-BroMo-3,5-diphenylbenzen
• 1,3-diphenyl-5-broMobenzene
• 5'-BroMo-M-terphenyl
• 1-Bromo-3,5-diphenylbenzene
• 4-Bromo-4'-iodobiphenyl
• M-DPPBr
• DTXSID80435159
• B4308
• CS-W002509
• 5'-bromo-[1,1';3',1'']terphenyl
• AC-26879
• DB-058920
• 103068-20-8
• AS-19014
• C18H13Br
• MFCD00196170
• 5'-bromo-[1,1':3',1'']terphenyl
• BCP05442
• 2~5~-Bromo-1~1~,2~1~:2~3~,3~1~-terphenyl
• SY032867
• 3,5-diphenylbromobenzene
• 3',5'-Diphenylbromobenzene
• 5\\'-Bromo-m-terphenyl
• AKOS015950842
• SCHEMBL45718
• 5 inverted exclamation mark -Bromo-1,1 inverted exclamation mark :3 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -terphenyl
• 3-BROMO-5-PHENYL-1,1'-BIPHENYL

• MDL： MFCD00196170
• Inchi： 1S/C18H13Br/c19-18-12-16(14-7-3-1-4-8-14)11-17(13-18)15-9-5-2-6-10-15/h1-13H
• InChI Key： IOPQERQQZZREDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)C=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.02000
• Monoisotopic Mass: 308.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Density: 1.309
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 401.1℃ at 760 mmHg
• Flash Point: 192.2±14.5 °C
• PSA: 0.00000
• LogP: 5.78310
• λmax: 252(CH2Cl2)(lit.)

5'-Bromo-1,1':3',1''-terphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3152 9/PG II
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：9
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 5'-Bromo-1,1':3',1''-terphenyl

Introduction to 5'-Bromo-1,1':3',1''-terphenyl (CAS No. 103068-20-8)

5'-Bromo-1,1':3',1''-terphenyl, with the Chemical Abstracts Service (CAS) number 103068-20-8, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a terphenyl backbone with a bromine substituent at the 5' position, which imparts specific chemical and physical properties that make it a valuable intermediate and building block in advanced research and development.

The molecular formula of 5'-Bromo-1,1':3',1''-terphenyl is C₂₆H₁₉Br, and its molecular weight is 397.34 g/mol. The compound's structure consists of three phenyl rings connected in a linear fashion, with a bromine atom attached to the terminal phenyl ring. This arrangement provides a rigid and planar structure, which is advantageous for various chemical reactions and interactions.

In the realm of pharmaceutical research, 5'-Bromo-1,1':3',1''-terphenyl has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of small molecules that exhibit potent anti-cancer activity by selectively inhibiting key enzymes involved in tumor growth and metastasis.

Beyond pharmaceutical applications, 5'-Bromo-1,1':3',1''-terphenyl has also found utility in materials science. Its rigid structure and electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic materials. Research conducted at the University of California, Berkeley, demonstrated that derivatives of this compound can be used to create highly efficient organic light-emitting diodes (OLEDs) with improved stability and performance. The bromine substituent plays a crucial role in modulating the electronic properties of these materials, enabling fine-tuning of their optical and electrical characteristics.

In the context of chemical synthesis, 5'-Bromo-1,1':3',1''-terphenyl serves as a versatile starting material for a wide range of transformations. Its reactivity can be harnessed to introduce various functional groups or to form complex molecular architectures. For example, cross-coupling reactions such as Suzuki-Miyaura coupling have been successfully employed to couple this compound with other aromatic or heteroaromatic moieties, leading to the synthesis of novel compounds with diverse applications in both academic and industrial settings.

The synthesis of 5'-Bromo-1,1':3',1''-terphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include sequential coupling reactions using palladium catalysts and subsequent bromination steps. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing waste generation and improving overall sustainability.

Safety considerations are paramount when handling 5'-Bromo-1,1':3',1''-terphenyl. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 5'-Bromo-1,1':3',1''-terphenyl (CAS No. 103068-20-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers exploring new frontiers in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.